Cas no 232275-50-2 (Methyl 2,6-dichloro-4-nitrobenzoate)
232275-50-2 structure
Product Name:Methyl 2,6-dichloro-4-nitrobenzoate
CAS No:232275-50-2
MF:C8H5Cl2NO4
MW:250.035600423813
CID:1084524
PubChem ID:22571909
Update Time:2025-04-20
Methyl 2,6-dichloro-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,6-dichloro-4-nitrobenzoate
- 2,6-Dichlor-4-nitrobenzoesaeure
- 2,6-Dichlor-4-nitro-benzoesaeure
- 2,6-Dichlor-4-nitro-benzoesaeure-methylester
- 2,6-dichloro-4-nitro-benzoic acid
- 2,6-dichloro-4-nitro-benzoic acid methyl ester
- 2.6-Dichlor-4-nitro-benzoesaeure
- KC000124
- PubChem22597
- SureCN5787593
- DB-116496
- SCHEMBL5787676
- IHHIKOHTZXBYOI-UHFFFAOYSA-N
- 232275-50-2
-
- Inchi: 1S/C8H5Cl2NO4/c1-15-8(12)7-5(9)2-4(11(13)14)3-6(7)10/h2-3H,1H3
- InChI Key: IHHIKOHTZXBYOI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C(=O)OC)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 248.9595630g/mol
- Monoisotopic Mass: 248.9595630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Methyl 2,6-dichloro-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013414-250mg |
Methyl 2,6-dichloro-4-nitrobenzoate |
232275-50-2 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A015013414-500mg |
Methyl 2,6-dichloro-4-nitrobenzoate |
232275-50-2 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A015013414-1g |
Methyl 2,6-dichloro-4-nitrobenzoate |
232275-50-2 | 97% | 1g |
$1519.80 | 2023-09-02 |
Methyl 2,6-dichloro-4-nitrobenzoate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
232275-50-2 (Methyl 2,6-dichloro-4-nitrobenzoate) Related Products
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